Cas no 2408976-00-9 (tert-butyl N-[2-(hydroxymethyl)spiro[3.5]nonan-2-yl]carbam ate)

• Product Name: tert-butyl N-[2-(hydroxymethyl)spiro[3.5]nonan-2-yl]carbam ate
• CAS No: 2408976-00-9
• MF: C₁₅H₂₇NO₃
• MW: 269.379784822464
• CID: 6376846
• PubChem ID: 154578325
• Update Time: 2025-10-21

tert-butyl N-[2-(hydroxymethyl)spiro[3.5]nonan-2-yl]carbam ate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(hydroxymethyl)spiro[3.5]nonan-2-yl]carbam ate
• Tert-butyl N-[2-(hydroxymethyl)spiro[3.5]nonan-2-yl]carbamate
• EN300-7548507
• 2408976-00-9

• Inchi： 1S/C15H27NO3/c1-13(2,3)19-12(18)16-15(11-17)9-14(10-15)7-5-4-6-8-14/h17H,4-11H2,1-3H3,(H,16,18)
• InChI Key： QJOBYNAIUKEYRX-UHFFFAOYSA-N
• SMILES： N(C1(CC2(CCCCC2)C1)CO)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.19909372g/mol
• Monoisotopic Mass: 269.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 400.1±14.0 °C(Predicted)
• pka: 12.09±0.20(Predicted)

Additional information on tert-butyl N-[2-(hydroxymethyl)spiro[3.5]nonan-2-yl]carbam ate

Tert-butyl N-[2-(hydroxymethyl)spiro[3.5]nonan-2-yl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[2-(hydroxymethyl)spiro[3.5]nonan-2-yl]carbamate, identified by the CAS number NO2408976-00-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in the synthesis of biologically active molecules and advanced materials. The structure of this compound is characterized by a spiro ring system, which adds complexity and uniqueness to its chemical properties.

The spiro[3.5]nonane framework in this molecule is a key structural feature, contributing to its stability and reactivity. Recent studies have highlighted the importance of spiro compounds in drug design due to their ability to modulate pharmacokinetic properties such as solubility and bioavailability. The hydroxymethyl group attached to the spiro ring further enhances the functional versatility of this compound, making it a promising candidate for various chemical transformations.

In terms of synthesis, tert-butyl N-[2-(hydroxymethyl)spiro[3.5]nonan-2-yl]carbamate can be prepared through a multi-step process involving nucleophilic substitution and carbamate formation. Researchers have explored various reaction conditions to optimize the yield and purity of this compound, with recent advancements focusing on green chemistry approaches to minimize environmental impact.

The applications of this compound are diverse, ranging from materials science to pharmaceuticals. In materials science, its unique structural properties make it suitable for use in polymer synthesis and as a building block for advanced materials with tailored mechanical properties. In the pharmaceutical industry, its potential as a prodrug or intermediate in drug development has been explored, particularly in the context of enzyme inhibitors and receptor modulators.

Recent studies have also investigated the biological activity of tert-butyl N-[2-(hydroxymethyl)spiro[3.5]nonan-2-yl]carbamate, revealing promising results in anti-inflammatory and antioxidant assays. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.

In conclusion, tert-butyl N-[2-(hydroxymethyl)spiro[3.5]nonan-2-yl]carbamate represents a valuable addition to the arsenal of organic compounds with potential applications across multiple disciplines. Its unique structure, coupled with recent advances in synthetic methodologies and biological evaluations, positions it as a key player in future research and development efforts.